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Compound of Interest

Compound Name:
4-Amino-3-chloro-5-

methylbenzonitrile

Cat. No.: B136338 Get Quote

Comprehensive Safety and Handling Guide: 4-
Amino-3-chloro-5-methylbenzonitrile
For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for handling 4-Amino-3-chloro-
5-methylbenzonitrile (CAS Number: 158296-69-6) in a laboratory setting. Adherence to these

procedures is critical to ensure personal safety and minimize environmental impact.

Hazard Identification and Immediate Precautions
4-Amino-3-chloro-5-methylbenzonitrile is a solid chemical that poses several health risks.

The primary hazards are summarized below.

Hazard Statement Description

H302 Harmful if swallowed.

H315 Causes skin irritation.

H319 Causes serious eye irritation.[1]

H335 May cause respiratory irritation.
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Signal Word: Warning

Immediate action is required in case of exposure. Always ensure that eyewash stations and

safety showers are readily accessible in the work area.[2][3]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 4-Amino-3-chloro-5-methylbenzonitrile to

prevent exposure.
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PPE Category Item Specification

Eye and Face Protection Safety Goggles

Chemical splash goggles that

meet ANSI Z.87.1 or European

Standard EN166 standards.[2]

[3][4]

Face Shield

To be worn over safety

goggles, especially when there

is a risk of splashing or

aerosolization of the powder.

[4][5]

Hand Protection Gloves

Disposable nitrile gloves are

suitable for providing

protection against this

chemical.[5][6] Always inspect

gloves for tears or punctures

before use and change them

frequently, especially if they

become contaminated.[6]

Body Protection Lab Coat

A Nomex® or similar flame-

resistant lab coat that is fully

buttoned is required.[4] Ensure

it covers as much skin as

possible.[4]

Apron

A chemical-resistant apron

should be worn over the lab

coat when handling larger

quantities or when there is a

significant risk of splashes.

Respiratory Protection Dust Mask/Respirator Use a NIOSH/MSHA or

European Standard EN 149

approved respirator or dust

mask (e.g., N95) when

handling the powder outside of

a certified chemical fume hood
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to avoid inhalation of dust

particles.

Foot Protection Closed-toe Shoes

Shoes that cover the entire

foot are mandatory. Do not

wear sandals, perforated

shoes, or fabric shoes that can

absorb chemicals.[4][6]

Operational Plan: Step-by-Step Handling Procedure
This workflow outlines the safe handling of 4-Amino-3-chloro-5-methylbenzonitrile from

receipt to disposal.
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Contaminated Liquid Waste
(Solvents, Reaction Mixtures)

Hazardous Liquid Waste Container

Excess/Unused Chemical

Label Waste Containers Clearly

Store in Designated Satellite Accumulation Area

Arrange for Pickup by Certified Waste Disposal Service
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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